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Compound of Interest

Compound Name: SK-216

Cat. No.: B610859

Application Notes and Protocols for SK-216

For Researchers, Scientists, and Drug Development Professionals

Introduction

SK-216 is a potent and specific small molecule inhibitor of Plasminogen Activator Inhibitor-1
(PAI-1). PAI-1 is a key regulator of the fibrinolytic system and is implicated in a variety of
physiological and pathological processes, including thrombosis, fibrosis, and cancer
progression. By inhibiting PAI-1, SK-216 can modulate downstream signaling pathways,
affecting processes such as cell migration, invasion, and angiogenesis. These application
notes provide detailed protocols for the preparation and use of SK-216 stock solutions in
experimental settings.

Physicochemical Properties of SK-216

A clear understanding of the physicochemical properties of SK-216 is essential for its effective
use in research.
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Property Value Reference

2-[5-[[6-[5-(1,1-
Dimethylethyl)-2-

Chemical Name benzoxazolyl]-2- [1]
naphthalenyl]oxy]pentyl]propa
nedioic acid disodium salt

Molecular Weight 533.52 g/mol [1][2]
Empirical Formula C29H20NNa206 [2]
CAS Number 654080-03-2 [11[2]
Appearance Off-white to light yellow solid [3]
Purity >98% (HPLC) [1]

Solubility and Stock Solution Preparation

Proper preparation of stock solutions is critical for obtaining reproducible experimental results.

Solvent Concentration Method Reference

Water 5mM (2.67 mg/mL) Gentle warming [1]

Ultrasonic and
12.50 mM (6.67 .
Water warming and heat to [3]

mg/mL) 60°C

Protocol for Preparing a 10 mM SK-216 Stock Solution in Water:
e Materials:

o SK-216 solid powder

o Sterile, nuclease-free water

o Sterile microcentrifuge tubes or vials
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Vortex mixer

[e]

o

Water bath or heat block (optional)

[¢]

Ultrasonicator (optional)

[¢]

0.22 um sterile filter

 Calculation:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight (g/mol) * 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L * 0.001 L * 533.52 g/mol * 1000 mg/g = 5.3352 mg
e Procedure:
1. Weigh out 5.34 mg of SK-216 powder and place it in a sterile microcentrifuge tube.
2. Add 1 mL of sterile water to the tube.
3. Vortex the solution thoroughly.

4. If the compound does not fully dissolve, gentle warming in a water bath (up to 60°C)
and/or sonication can be applied until the solution is clear.[3]

5. Once dissolved, sterilize the stock solution by passing it through a 0.22 um sterile filter into
a new sterile tube.

6. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Storage and Stability

Proper storage is crucial to maintain the activity of SK-216.
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Storage ) Special
Form Duration . Reference
Temperature Conditions
_ Room _
Solid Desiccate [1]
Temperature

Sealed storage,
Stock Solution -20°C 1 month away from [3]

moisture.

Sealed storage,
Stock Solution -80°C 6 months away from [3]

moisture.

Safety and Handling

o SK-216 is for research use only and not for human or veterinary use.

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses, when handling the compound.

» Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.

« In case of contact with eyes or skin, wash immediately with plenty of water.

o Consult the Material Safety Data Sheet (MSDS) from your supplier for complete safety
information.

Experimental Protocols
In Vitro Cell-Based Assays

SK-216 has been shown to inhibit cell invasion and angiogenesis in various cell lines.

Table of In Vitro Applications:
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. Concentrati  Incubation Observed
Cell Line . Assay Reference
on(s) Time Effect
Inhibition of
143B (Human _ PAI-1
Cell Invasion _
Osteosarcom 25, 50 uM 48 h expression [3]
Assay
a) and cell
invasion.
VEGF-
) Inhibition of
induced ] )
- - o migration and
HUVECs Not specified Not specified migration and b [4]
ube
tube )
) formation.
formation

Protocol: Cell Invasion Assay using a Transwell System

Cell Culture: Culture 143B osteosarcoma cells in appropriate media until they reach 70-80%
confluency.

Starvation: Serum-starve the cells for 24 hours prior to the experiment.

Preparation of Transwell Inserts: Coat the upper surface of Transwell inserts (8 um pore
size) with Matrigel and allow it to solidify.

Cell Seeding: Harvest the starved cells and resuspend them in serum-free media. Seed the
cells into the upper chamber of the Matrigel-coated Transwell inserts.

Treatment: In the lower chamber, add media containing a chemoattractant (e.g., fetal bovine
serum). In the upper chamber, add serum-free media containing different concentrations of
SK-216 (e.g., 0, 25, 50 uM).

Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO: incubator.
Analysis:

o Remove the non-invading cells from the upper surface of the insert with a cotton swab.
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o Fix the invading cells on the lower surface of the membrane with methanol and stain with
a suitable stain (e.g., crystal violet).

o Count the number of invading cells in several microscopic fields.
Signaling Pathways and Experimental Workflows
PAI-1 Signaling Pathway

SK-216 inhibits PAI-1, which in turn modulates the activity of urokinase-type plasminogen
activator (UPA) and tissue-type plasminogen activator (tPA). This has downstream effects on
plasmin generation, extracellular matrix degradation, and cell signaling.
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PAI-1 signaling pathway and the inhibitory action of SK-216.

Experimental Workflow for Stock Solution Preparation
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A standardized workflow ensures consistency in the preparation of SK-216 stock solutions for
various experiments.

Preparation

/ 1. Weigh SK-216 Powder/

2. Dissolve in Solvent
(e.g., Sterile Water)

3. Aid Dissolution
(Vortex, Warm, Sonicate)

Processing

& Storage

4. Sterile Filter (0.22 um)

5. Aliquot into

Single-Use Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for preparing SK-216 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b610859?utm_src=pdf-body
https://www.benchchem.com/product/b610859?utm_src=pdf-body-img
https://www.benchchem.com/product/b610859?utm_src=pdf-body
https://www.benchchem.com/product/b610859?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. cusabio.com [cusabio.com]

2. Vascular Endothelial Growth Factor (VEGF) and Its Receptor (VEGFR) Signaling in
Angiogenesis: A Crucial Target for Anti- and Pro-Angiogenic Therapies - PMC
[pmc.ncbi.nlm.nih.gov]

« 3. Frontiers | Modulation of Cellular Function by the Urokinase Receptor Signalling: A
Mechanistic View [frontiersin.org]

e 4. SK-216, an inhibitor of plasminogen activator inhibitor-1, limits tumor progression and
angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610859#preparing-sk-216-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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